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Compound of Interest

Compound Name: 3-Hydroxy-1-propenylboronic acid
CAS No.: 185909-51-7
Cat. No.: B3021497
Get Quote
. J

Technical Safety Guide: 3-Hydroxy-1-
propenylboronic acid
Executive Summary & Chemical Identity

3-Hydroxy-1-propenylboronic acid is a specialized organoboron intermediate used primarily
in the synthesis of complex allylic alcohol motifs via Suzuki-Miyaura cross-coupling. Unlike
robust aryl boronic acids, this alkenyl boronic acid possesses a dual-reactivity profile: the
Lewis-acidic boron center and the nucleophilic allylic alcohol.

This guide addresses the free acid form (CAS: Not widely listed; Analogous Pinacol Ester CAS:
167896-48-2) and its operational safety. Researchers must recognize that the free acid is
thermodynamically unstable, prone to reversible dehydration into boroxine anhydrides, and
sensitive to oxidative deboronation.

Chemical Characterization Table
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Property Specification Notes
1E)-3-Hydroxyprop-1-en-1- Assumes trans geometry (most
IUPAC Name (1E) _ Y _ yprop g' Y
ylboronic acid common synthetic target).
Molecular Formula CsHsBOs MW: 101.90 g/mol
Physical State White to off-white solid Hygroscopic; tends to clump.
B Limited solubility in non-polar
Solubility DMSO, Methanol, Ethanol
solvents (Hexane).
. ] Dehydrates to boroxine;
Stability Low (Free Acid) o o )
Oxidizes in air over time.
) The ester is the preferred
Analogous CAS 167896-48-2 (Pinacol Ester)

handling form for stability.

Hazard Identification & Risk Assessment (GHS)

Based on structure-activity relationships (SAR) with 1-propenylboronic acid and allylic alcohols.

GHS Classification (Inferred)
» Skin Corrosion/Irritation: Category 2 (H315)[1][2]

e Serious Eye Damage/Irritation: Category 2A (H319)[1]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (H335 - Respiratory Irritation)
[1]

Critical Health Hazards

e Respiratory Irritation: Boronic acids are potent mucous membrane irritants. Inhalation of dust
can trigger acute bronchospasm.

« Allylic Toxicity: While boronic acids are generally low-toxicity, the 3-hydroxy-1-propenyl
moiety mimics allylic alcohols. Allylic alcohols can be metabolized to reactive aldehydes
(e.g., acrolein analogs), posing a theoretical risk of higher toxicity than simple alkyl boronic
acids.
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e Boroxine Formation: Spontaneous dehydration releases water, which may be incompatible
with strictly anhydrous reaction conditions (e.g., using pyrophoric bases).

Safe Handling & Storage Protocols

Causality: Why do we handle it this way?

The Boroxine Equilibrium Cycle

The primary handling challenge is the compound's tendency to dehydrate into a cyclic trimer
(boroxine). This is not a degradation but an equilibrium driven by entropy and water removal.

o Storage Rule: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

o Reasoning: Low temperature kinetically inhibits the dehydration and oxidative
deboronation. Inert gas prevents aerobic oxidation of the C-B bond, which is activated by
the adjacent double bond.

» Handling Rule: Allow the vial to equilibrate to room temperature before opening.

o Reasoning: Opening a cold vial condenses atmospheric moisture, which accelerates
hydrolysis or clumping, making precise stoichiometry impossible.

DOT Diagram: Stability & Handling Logic
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Figure 1: Decision logic for handling the equilibrium between the free acid and its boroxine
anhydride. Rehydration ensures accurate molarity during catalysis.

Experimental Workflow: Suzuki-Miyaura Coupling

Protocol validation for scientific integrity.
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This protocol minimizes the risk of protodeboronation, a common failure mode for alkenyl
boronic acids where the C-B bond breaks before coupling, yielding the alkene byproduct.

Reagents & Setup

e Substrate: Aryl Halide (1.0 equiv)

e Boron Reagent: 3-Hydroxy-1-propenylboronic acid (1.2 - 1.5 equiv)

o Catalyst: Pd(dppf)Clz - CH2Clz (3-5 mol%) - Chosen for robustness against steric bulk.
e Base: K2COs or Cs2CO0s (3.0 equiv)

e Solvent: THF:H20 (4:1) - Water is essential to solubilize the inorganic base and shift the
boroxine equilibrium to the reactive boronic acid species.

Step-by-Step Methodology

 Inerting: Flame-dry a Schlenk flask and backfill with Argon 3x.

e Solids Addition: Add the aryl halide, boronic acid, and base. Safety Note: Add Pd catalyst last
to minimize exposure to air while solid.

o Degassing: Sparge the solvent mixture (THF/H20) with Argon for 15 minutes. Causality:
Oxygen poisons the Pd(0) active species and promotes homocoupling.

e Reaction Initiation: Add solvent via syringe. Heat to 60°C.
e Quench: Cool to RT. Filter through a Celite pad.

o Safety Check: The Celite pad may contain pyrophoric Pd residues. Keep wet and dispose
of in a dedicated solid waste container.

DOT Diagram: Reaction Safety Workflow
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Critical Control Points
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Figure 2: Workflow emphasizing safety control points. Degassing is critical to prevent catalyst
poisoning and oxidative side-reactions.

Emergency Response & First Aid
Self-validating response loops.
« Inhalation:

o Immediate Action: Move to fresh air.[2][3]

o Validation: If wheezing persists >15 mins, seek medical attention (indicates potential
sensitization or deep lung irritation).

e Eye Contact:
o Immediate Action: Rinse with water for 15 minutes, holding eyelids open.

o Validation: Check pH of eye runoff if possible; boronic acids are weakly acidic (pKa ~8-9),
but buffering capacity is low.

e Skin Contact:

o Immediate Action: Wash with soap and water.[3] Do not use ethanol (increases
transdermal absorption).

o Spill Cleanup:
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o Sweep up solids (avoid dust generation). Place in a container labeled "Boron-
Contaminated Waste."

o Note: Do not mix with strong oxidizers (e.g., peroxides) in the waste stream.

Disposal & Environmental Impact

Boron compounds are regulated in many jurisdictions due to phytotoxicity (toxicity to plants).

o Waste Stream: Segregate as "Solid Organic Waste" or "Heavy Metal Waste" if mixed with
Palladium.

o Water Treatment: Do not discharge into drains. Boron is difficult to remove in standard
wastewater treatment plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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